Cas no 58585-47-0 (Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2))

Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2) structure
58585-47-0 structure
Product Name:Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2)
CAS No:58585-47-0
MF:C6H18Cl2N6
MW:245.153317928314
CID:369646
PubChem ID:94117
Update Time:2025-04-19

Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2)
    • N,N'''-1,4-butanediylbisguanidine dihydrochloride
    • 2,2'-butane-1,4-diyldiguanidine dihydrochloride
    • Butanediguanidine dihydrochloride
    • Guanidine, butanedi-, dihydrochloride
    • N,N'-Butane-1,4-diyldiguanidine--hydrogen chloride (1/2)
    • DTXSID00974136
    • Arcain-dihydrochlorid
    • 58585-47-0
    • 2-[4-(diaminomethylideneamino)butyl]guanidine;dihydrochloride
    • EINECS 261-343-1
    • Inchi: 1S/C6H16N6.2ClH/c7-5(8)11-3-1-2-4-12-6(9)10;;/h1-4H2,(H4,7,8,11)(H4,9,10,12);2*1H
    • InChI Key: VQOVFEGJSKLXKZ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N(=C(/N)\N)/CCCC/N=C(\N)/N

Computed Properties

  • Exact Mass: 244.09734
  • Monoisotopic Mass: 244.0970000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 123.8
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd